Cas no 808112-51-8 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-)

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- structure
808112-51-8 structure
Product name:L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
CAS No:808112-51-8
MF:C94H137N27O26S
MW:2093.32389903069
CID:1802565

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
    • L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-va
    • L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
    • Inchi: 1S/C94H137N27O26S/c1-52(2)37-66(89(142)110-63(83(100)136)26-36-148-6)113-90(143)69(40-59-43-101-51-106-59)108-76(127)45-105-93(146)82(53(3)4)116-84(137)54(5)107-88(141)68(39-57-42-102-62-12-8-7-11-61(57)62)115-87(140)65(22-24-72(97)123)111-91(144)70(41-74(99)125)109-75(126)44-104-85(138)67(38-55-14-20-60(122)21-15-55)114-86(139)64(13-9-10-27-95)112-92(145)71(23-25-73(98)124)121(94(147)56-16-18-58(96)19-17-56)78(129)46-103-77(128)47-117-28-30-118(48-79(130)131)32-34-120(50-81(134)135)35-33-119(31-29-117)49-80(132)133/h7-8,11-12,14-21,42-43,51-54,63-71,82,102,122H,9-10,13,22-41,44-50,95-96H2,1-6H3,(H2,97,123)(H2,98,124)(H2,99,125)(H2,100,136)(H,101,106)(H,103,128)(H,104,138)(H,105,146)(H,107,141)(H,108,127)(H,109,126)(H,110,142)(H,111,144)(H,112,145)(H,113,143)(H,114,139)(H,115,140)(H,116,137)(H,130,131)(H,132,133)(H,134,135)/t54-,63-,64-,65-,66-,67-,68-,69-,70-,71-,82-/m0/s1
    • InChI Key: XNXKNXUQBAKTKQ-BDCXEBKLSA-N
    • SMILES: C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(N)=O)NC(=O)CNC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1

Experimental Properties

  • Density: 1.346±0.06 g/cm3(Predicted)
  • Boiling Point: 2312.5±65.0 °C(Predicted)

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Related Literature

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd